Cas no 5388-11-4 (4(3H)-Quinazolinone, 3-(phenylmethyl)-)

4(3H)-Quinazolinone, 3-(phenylmethyl)- structure
5388-11-4 structure
Product Name:4(3H)-Quinazolinone, 3-(phenylmethyl)-
CAS No:5388-11-4
MF:C15H12N2O
MW:236.268583297729
CID:356141
PubChem ID:616746
Update Time:2025-04-19

4(3H)-Quinazolinone, 3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Quinazolinone, 3-(phenylmethyl)-
    • SR-01000471536-1
    • SMR000420339
    • HMS1729G18
    • Oprea1_566430
    • 3-Benzyl-4(3H)-quinazolinone
    • 3-Benzyl-3H-quinazolin-4-one
    • IBWZSUGBNKITMC-UHFFFAOYSA-N
    • 5388-11-4
    • CHEMBL1889094
    • SR-01000471536
    • 3-benzylquinazolin-4(3H)-one
    • 3-Benzyl-4(3H)-quinazolinone #
    • MLS000780156
    • HMS2803C08
    • SCHEMBL16210930
    • Oprea1_707295
    • DTXSID90346964
    • 3-benzylquinazolin-4-one
    • 3-Benzyl-3,4-dihydro-4-oxoquinazoline
    • Cambridge id 6660440
    • AKOS001137315
    • Z91652478
    • Inchi: 1S/C15H12N2O/c18-15-13-8-4-5-9-14(13)16-11-17(15)10-12-6-2-1-3-7-12/h1-9,11H,10H2
    • InChI Key: IBWZSUGBNKITMC-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2N=CN1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 236.09506
  • Monoisotopic Mass: 236.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.67
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